Cas no 1708250-74-1 (1-[3-(2-Difluoromethoxy-phenyl)-[1,2,4]oxadiazol-5-yl]-ethylamine)

• Product Name: 1-[3-(2-Difluoromethoxy-phenyl)-[1,2,4]oxadiazol-5-yl]-ethylamine
• CAS No: 1708250-74-1
• MF: C₁₁H₁₁F₂N₃O₂
• MW: 255.220749139786
• CID: 5191373
• Update Time: 2025-06-28

1-[3-(2-Difluoromethoxy-phenyl)-[1,2,4]oxadiazol-5-yl]-ethylamine Chemical and Physical Properties

Names and Identifiers

• 1-[3-(2-Difluoromethoxy-phenyl)-[1,2,4]oxadiazol-5-yl]-ethylamine

• Inchi： 1S/C11H11F2N3O2/c1-6(14)10-15-9(16-18-10)7-4-2-3-5-8(7)17-11(12)13/h2-6,11H,14H2,1H3
• InChI Key： WMYBWNFNPTYTRD-UHFFFAOYSA-N
• SMILES： NC(C1ON=C(C2=CC=CC=C2OC(F)F)N=1)C

Additional information on 1-[3-(2-Difluoromethoxy-phenyl)-[1,2,4]oxadiazol-5-yl]-ethylamine

Professional Introduction to Compound with CAS No. 1708250-74-1 and Product Name: 1-[3-(2-Difluoromethoxy-phenyl)-[1,2,4]oxadiazol-5-yl]-ethylamine

The compound with the CAS number 1708250-74-1 and the product name 1-[3-(2-Difluoromethoxy-phenyl)-[1,2,4]oxadiazol-5-yl]-ethylamine represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound belongs to a class of molecules that have garnered considerable attention due to their unique structural features and potential therapeutic applications. The presence of a 2-difluoromethoxy-phenyl group and an [1,2,4]oxadiazole core in its molecular structure suggests a high degree of chemical complexity and functionality, which is often leveraged in the design of novel bioactive agents.

Recent studies have highlighted the importance of [1,2,4]oxadiazole scaffolds in medicinal chemistry due to their ability to modulate various biological pathways. The oxadiazole ring system is known for its stability and its capacity to engage in multiple hydrogen bonding interactions, making it an attractive moiety for drug discovery. In particular, derivatives of oxadiazole have been explored for their potential in treating inflammatory diseases, infectious disorders, and even certain types of cancer. The compound in question incorporates this motif into a larger framework that includes an ethylamine side chain, which can influence both the solubility and the metabolic stability of the molecule.

The 2-difluoromethoxy-phenyl group is another critical feature of this compound that contributes to its pharmacological profile. This substituent is often employed in drug design to enhance lipophilicity and improve membrane permeability, which are essential properties for effective drug delivery. Additionally, the electron-withdrawing nature of the difluoromethoxy group can influence the electronic properties of the molecule, potentially affecting its binding affinity to biological targets. Such structural elements are meticulously designed to optimize interactions with specific enzymes or receptors, thereby increasing the compound's therapeutic efficacy.

In the context of contemporary pharmaceutical research, this compound has been studied for its potential as a precursor in the development of novel therapeutic agents. The combination of an oxadiazole core with a difluoromethoxy-phenyl group creates a versatile platform that can be further modified to target specific disease mechanisms. For instance, researchers have investigated similar structures for their anti-inflammatory properties by modulating interactions with cyclooxygenase (COX) enzymes or other inflammatory mediators. The ethylamine moiety also provides a handle for further derivatization, allowing chemists to explore new analogs with tailored pharmacokinetic profiles.

One particularly intriguing aspect of this compound is its potential application in oncology research. Oxadiazole derivatives have shown promise as kinase inhibitors due to their ability to disrupt aberrant signaling pathways that drive tumor growth. The presence of both fluorine atoms in the difluoromethoxy group can enhance metabolic stability while simultaneously improving binding interactions with target proteins. Such features make this class of compounds attractive candidates for further development into anticancer therapies. Preclinical studies have begun to explore how modifications to this core structure can enhance selectivity and reduce off-target effects.

The synthesis of 1-[3-(2-Difluoromethoxy-phenyl)-[1,2,4]oxadiazol-5-yl]-ethylamine involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the key functional groups efficiently. The integration of fluorinated aromatic systems into heterocyclic frameworks like oxadiazole demands expertise in both organic synthesis and medicinal chemistry. Researchers must navigate challenges such as regioselectivity and stereoselectivity to ensure that the final product retains its intended biological activity.

Evaluation of this compound's pharmacological properties has revealed several promising characteristics that warrant further investigation. In vitro assays have demonstrated interactions with various biological targets, including enzymes involved in pain signaling and inflammatory responses. The compound's ability to modulate these pathways suggests potential applications in treating conditions such as arthritis or autoimmune disorders where excessive inflammation plays a central role. Additionally, preliminary data indicate that it may exhibit neuroprotective effects by interacting with receptors or ion channels implicated in neurodegenerative diseases.

The chemical diversity introduced by the ethylamine side chain also contributes to the compound's overall pharmacological profile. This moiety can influence both hydrophobicity and basicity, affecting how the molecule partitions between aqueous environments and lipid membranes—a critical factor in drug absorption and distribution within the body. By carefully tuning this structural element through synthetic modifications, researchers can optimize pharmacokinetic parameters such as bioavailability and half-life.

As our understanding of disease mechanisms continues to evolve at a rapid pace, compounds like 1-[3-(2-Difluoromethoxy-phenyl)-[1,2,4]oxadiazol-5-yl]-ethylamine serve as valuable tools for exploring new therapeutic strategies. The integration of advanced computational methods into drug discovery workflows has allowed researchers to predict potential biological activities with greater accuracy before conducting costly wet-lab experiments. These virtual screening approaches often rely on large datasets containing known bioactive compounds—many derived from similar structural motifs—to identify promising candidates for further validation.

The future development of this compound will likely involve interdisciplinary collaboration between synthetic chemists who design novel molecular architectures; biologists who elucidate target interactions at a molecular level; pharmacologists who assess drug-like properties; and clinicians who translate preclinical findings into patient benefit through clinical trials. Such collaborative efforts are essential for bringing innovative therapeutics from bench to bedside efficiently while minimizing risks associated with late-stage failures.

In conclusion,1-[3-(2-Difluoromethoxy-phenyl)-[1,2,4]oxadiazol-5-yl]-ethylamine (CAS No: 1708250-74-1) represents an exciting advancement in medicinal chemistry driven by cutting-edge research methodologies aimed at addressing unmet medical needs across multiple therapeutic areas including oncology pain management inflammatory diseases infectious disorders among others Its unique structural features combined ongoing investigations position it as promising candidate worth watching closely next generation pharmaceuticals